N-((3-(2-hydroxyethoxy)tetrahydrofuran-3-yl)methyl)-3,3-dimethylbutanamide

• IUPAC Name: N-[[3-(2-hydroxyethoxy)oxolan-3-yl]methyl]-3,3-dimethylbutanamide
• InChI: InChI=1S/C13H25NO4/c1-12(2,3)8-11(16)14-9-13(18-7-5-15)4-6-17-10-13/h15H,4-10H2,1-3H3,(H,14,16)
• InChI Key: JEZLHRNYIAYPDS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)CC(=O)NCC1(CCOC1)OCCO
• Molecular Formula: C13H25NO4
• Molecular Weight: 259.34 g/mol

Description

N-((3-(2-hydroxyethoxy)tetrahydrofuran-3-yl)methyl)-3,3-dimethylbutanamide, also known as THF-MDMB, is a synthetic cannabinoid that has gained attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of indole-based synthetic cannabinoids, which are designed to mimic the effects of naturally occurring cannabinoids found in the cannabis plant.

Scientific Research Applications

Chemosensing for Cyanide Ions

• Cyanide ions (CN⁻) are hazardous to the environment and human health. Researchers have synthesized two novel chemosensors, IF-1 and IF-2, based on 3-hydroxy-2-naphthohydrazide and aldehyde derivatives. Among these, IF-2 exhibits exclusive binding with CN⁻ ions, confirmed by a binding constant value of 4.77 × 10⁴ M⁻¹ and a low detection limit (8.2 μM). The color change from colorless to yellow upon CN⁻ binding is visible to the naked eye. .

Derivatives from Carbohydrates

• 5-Hydroxymethylfurfural (5-HMF) is an important compound derived from carbohydrates. Researchers have synthesized 5-HMF derivatives directly from fructose using a one-pot Wittig reaction. .

Arylated Naphthoquinones

• The synthesis of 2-[(2-fluorophenyl)(4-hydroxy-2-oxo-2,5-dihydrofuran-3-yl)methyl]-3-hydroxynaphthalene-1,4-dione involves starting from 2-hydroxy-1,4-naphthoquinone. .